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Compound of Interest

Compound Name: Lewis-b tetrasaccharide

Cat. No.: B15547593 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is a cornerstone of laboratory safety and operational excellence. This

guide provides essential, step-by-step procedures for the proper disposal of Lewis-b
tetrasaccharide, ensuring the safety of laboratory personnel and the protection of the

environment. Adherence to these protocols is critical for maintaining a compliant and secure

research setting.

Key Safety and Chemical Data
A comprehensive understanding of a substance's properties is fundamental to safe handling

and disposal. The following table summarizes the key quantitative data for Lewis-b
tetrasaccharide.

Property Value

Molecular Formula C₂₆H₄₅NO₁₉[1]

Molecular Weight 675.63 g/mol [1]

Appearance White powder/solid[2]

Storage Temperature -20°C[1]

GHS Classification Combustible Solid[1][2]

Water Hazard Class (WGK) 3 (Highly hazardous to water)[1][2]
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Experimental Protocol for Disposal
Given the high water hazard classification (WGK 3) of Lewis-b tetrasaccharide, disposal via

the sanitary sewer system is not recommended.[2] The following protocol is based on general

best practices for the disposal of water-soluble, low-hazard laboratory chemicals, with special

consideration for its environmental risk.

Objective: To safely dispose of surplus or waste Lewis-b tetrasaccharide in accordance with

general laboratory safety principles.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant

gloves.[2]

Labeled hazardous waste container (for solid waste).[2]

Labeled hazardous waste container (for aqueous chemical waste).[2]

Chemical fume hood.[2]

Procedure:

Work Area Preparation: Conduct all handling and disposal procedures within a well-

ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.[2]

Waste Segregation:

Solid Waste: Collect any unused or expired solid Lewis-b tetrasaccharide in a clearly

labeled hazardous waste container designated for solid chemical waste. Ensure the

container is compatible with the chemical.[2]

Aqueous Solutions: If the Lewis-b tetrasaccharide is in an aqueous solution, do not

dispose of it down the drain due to its high water hazard rating. Transfer the solution to a

labeled hazardous waste container for aqueous chemical waste. If the solution contains

other hazardous materials, it must be disposed of according to the guidelines for the most

hazardous component.[2]
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Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips,

that have come into direct contact with Lewis-b tetrasaccharide should also be placed in

the solid hazardous waste container.[2]

Container Labeling: Clearly label the hazardous waste container with the full chemical name

("Lewis-b Tetrasaccharide"), the approximate quantity, and the date of accumulation.[2]

Storage Pending Disposal: Store the sealed and labeled waste container in a designated,

secure area for hazardous waste collection. This area should be away from incompatible

materials.[2]

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Always adhere to your local and institutional regulations for chemical waste

disposal.[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Lewis-
b tetrasaccharide waste.
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Caption: Lewis-b Tetrasaccharide Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Laboratory and Environment: Proper
Disposal of Lewis-b Tetrasaccharide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547593#lewis-b-tetrasaccharide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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